Cas no 198953-59-2 (5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 198953-59-2
• MF: C₈H₇F₃N₄
• MW: 216.163191080093
• CID: 3063629
• PubChem ID: 786312
• Update Time: 2025-05-21

5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• AKOS001015503
• AE-848/32952058
• starbld0013954
• CS-0256530
• Z56770326
• 5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• CBDivE_011618
• EN300-6494890
• 198953-59-2
• YHA95359
• IHSMPJDCZJSOOE-UHFFFAOYSA-N
• 5,7-dimethyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine
• SR-01000196728
• SR-01000196728-1
• STK310901

• Inchi： 1S/C8H7F3N4/c1-4-3-5(2)15-7(12-4)13-6(14-15)8(9,10)11/h3H,1-2H3
• InChI Key： IHSMPJDCZJSOOE-UHFFFAOYSA-N
• SMILES： FC(C1N=C2N=C(C)C=C(C)N2N=1)(F)F

Computed Properties

• Exact Mass: 216.06228073g/mol
• Monoisotopic Mass: 216.06228073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine

5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound 5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 198953-59-2) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of heterocyclic chemistry.

The chemical structure of 5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine is characterized by a fused bicyclic system consisting of a pyrimidine ring and a triazolo ring. The presence of methyl groups at positions 5 and 7, along with a trifluoromethyl group at position 2, imparts unique electronic and steric properties to the molecule. These features make it an ideal candidate for exploring various chemical reactions and applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed innovative synthetic strategies to optimize the production process. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements underscore the importance of this compound in modern chemical research.

In terms of applications, 5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, making them suitable for gas storage and catalysis applications.

Moreover, this compound has been investigated for its potential in pharmaceutical applications. Studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes associated with diseases such as cancer and neurodegenerative disorders. While further research is needed to fully understand its therapeutic potential, these findings highlight its importance in drug discovery efforts.

The environmental impact of CAS No. 198953-59-2 has also been a topic of interest. Researchers have conducted toxicity studies to assess its potential risks to aquatic life and human health. Preliminary results suggest that it exhibits low toxicity under standard test conditions; however, long-term ecological effects remain to be evaluated.

In conclusion, 5,7-Dimethyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 198953-59-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising properties make it a valuable subject for ongoing research and development efforts.